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Compound of Interest

Compound Name: EL-102

Cat. No.: B607284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EL-102 is a novel small molecule toluidine sulfonamide identified as a potent dual inhibitor of

angiogenesis and an inducer of apoptosis.[1][2] It exerts its anti-cancer effects through the

inhibition of Hypoxia-Inducible Factor-1 alpha (HIF-1α) signaling and the activation of the

caspase-3/7 apoptotic cascade.[1][3] With an IC50 of approximately 13 nM for the inhibition of

HIF-1α signaling, EL-102 demonstrates significant anti-tumor efficacy in various cancer cell

lines at low nanomolar concentrations.[3] Accurate and consistent preparation of EL-102 stock

solutions is critical for obtaining reliable and reproducible results in cell-based assays. This

document provides a detailed protocol for the preparation, storage, and handling of EL-102
stock solutions for in vitro research applications.

Quantitative Data Summary
A summary of the key quantitative data for EL-102 is presented in the table below for easy

reference.
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Property Value Reference

Chemical Name

N-[5-(5-cyano-thiophen-3-yl)-2-

methyl-phenyl]-4-methoxy-

benzenesulfonamide

[2]

CAS Number 1233948-61-2 [1][2]

Molecular Formula C₁₉H₁₆N₂O₃S₂ [2]

Molecular Weight 384.47 g/mol [2]

Appearance Solid powder [2]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[2]

Storage
-20°C for up to 3 years (as

solid)
[2]

Mechanism of Action
Inhibition of HIF-1α signaling,

Induction of Caspase 3/7
[1][3]

HIF-1α Inhibition IC₅₀ ~13 nM [3]

Experimental Protocols
Materials

EL-102 solid powder (CAS: 1233948-61-2)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM EL-102 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of EL-102 in DMSO. This

concentration is a common starting point for small molecule inhibitors in cell culture.

1. Pre-analysis and Calculation:

Objective: To prepare a 10 mM stock solution of EL-102.

Calculation: The amount of EL-102 powder and DMSO needed is determined using the

following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM stock solution:

Mass (mg) = (0.010 mol/L) x (0.001 L) x (384.47 g/mol ) = 0.0038447 g

Mass (mg) = 3.845 mg

Therefore, to prepare 1 mL of a 10 mM stock solution, 3.845 mg of EL-102 is required.

2. Weighing the Compound:

Under a chemical fume hood, carefully weigh out the calculated amount of EL-102 powder

using a calibrated analytical balance.

For small quantities, it is advisable to weigh a slightly larger amount (e.g., 10 mg) and adjust

the volume of DMSO accordingly to achieve the desired 10 mM concentration. This

minimizes weighing errors.

Adjusted Calculation Example: For 10 mg of EL-102:

Volume (L) = Mass (g) / (Desired Concentration (mol/L) x Molecular Weight ( g/mol ))

Volume (µL) = [0.010 g / (0.010 mol/L x 384.47 g/mol )] x 1,000,000 µL/L

Volume (µL) = 2600.9 µL (or 2.60 mL) of DMSO
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3. Dissolution:

Transfer the weighed EL-102 powder into a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particles.

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[4]

Clearly label each aliquot with the compound name (EL-102), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C for long-term storage.[4] Stock solutions in DMSO are

typically stable for up to 6 months when stored at -80°C.[4]

5. Preparation of Working Solution:

When ready to use, thaw a single aliquot of the 10 mM EL-102 stock solution at room

temperature.

Dilute the stock solution in cell culture medium to the desired final concentration for your

experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept below

0.5%, and ideally below 0.1%, to avoid solvent-induced cytotoxicity.[4][5] Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.
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Caption: Workflow for preparing EL-102 stock solution.
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Caption: Simplified signaling pathway of EL-102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2140184/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2140184/
https://www.kegg.jp/pathway/hsa04066
https://www.benchchem.com/product/b607284#preparing-el-102-stock-solution-for-cell-culture
https://www.benchchem.com/product/b607284#preparing-el-102-stock-solution-for-cell-culture
https://www.benchchem.com/product/b607284#preparing-el-102-stock-solution-for-cell-culture
https://www.benchchem.com/product/b607284#preparing-el-102-stock-solution-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

